Cas no 1713639-23-6 (1-((6-Fluoroimidazo[1,2-a]pyridin-2-yl)methyl)piperidine-3-carboxylic acid)

• Product Name: 1-((6-Fluoroimidazo[1,2-a]pyridin-2-yl)methyl)piperidine-3-carboxylic acid
• CAS No: 1713639-23-6
• MF: C₁₄H₁₆FN₃O₂
• MW: 277.294146537781
• CID: 5058878
• Update Time: 2025-06-11

1-((6-Fluoroimidazo[1,2-a]pyridin-2-yl)methyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((6-Fluoroimidazo[1,2-a]pyridin-2-yl)methyl)piperidine-3-carboxylic acid
• 1-(6-Fluoro-imidazo[1,2-a]pyridin-2-ylmethyl)-piperidine-3-carboxylic acid

• Inchi： 1S/C14H16FN3O2/c15-11-3-4-13-16-12(9-18(13)7-11)8-17-5-1-2-10(6-17)14(19)20/h3-4,7,9-10H,1-2,5-6,8H2,(H,19,20)
• InChI Key： FNCTZWAEEZKXKF-UHFFFAOYSA-N
• SMILES： FC1C=CC2=NC(=CN2C=1)CN1CCCC(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: -0.5
• Topological Polar Surface Area: 57.8

Additional information on 1-((6-Fluoroimidazo[1,2-a]pyridin-2-yl)methyl)piperidine-3-carboxylic acid

1-((6-Fluoroimidazo[1,2-a]pyridin-2-yl)methyl)piperidine-3-carboxylic Acid: A Comprehensive Overview

1-((6-Fluoroimidazo[1,2-a]pyridin-2-yl)methyl)piperidine-3-carboxylic acid, identified by the CAS registry number 1713639-23-6, is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and applications in drug discovery. The molecule combines a piperidine ring with an imidazo[1,2-a]pyridine moiety, making it a unique candidate for exploring novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically includes the formation of the imidazo[1,2-a]pyridine ring system followed by the introduction of the fluoro substituent at the 6-position. The subsequent coupling with a piperidine derivative is achieved through nucleophilic substitution or other suitable methods. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such heterocyclic compounds, thereby facilitating their exploration in drug design.

Structurally, the molecule features a piperidine ring (a six-membered amine-containing ring) connected via a methylene group to the imidazo[1,2-a]pyridine ring. The presence of the fluorine atom at position 6 of the imidazo[1,2-a]pyridine ring introduces electronic and steric effects that can significantly influence the compound's properties. These include its solubility, stability, and interactions with biological targets. The carboxylic acid group at position 3 of the piperidine ring adds further functional complexity, potentially enabling interactions with various biomolecules such as proteins and enzymes.

Recent studies have highlighted the potential of this compound as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in numerous therapeutic areas. For instance, research has shown that analogs of this compound exhibit activity against certain adenosine receptors, which are implicated in conditions such as sleep disorders and cardiovascular diseases. Additionally, its ability to act as an antagonist or agonist at these receptors makes it a valuable tool for understanding receptor signaling mechanisms.

The pharmacokinetic properties of 1713639-23-6 have also been investigated in preclinical models. These studies reveal that the compound exhibits moderate bioavailability and acceptable metabolic stability, which are essential attributes for potential drug candidates. Furthermore, its ability to penetrate various tissues suggests its suitability for treating conditions requiring systemic or localized therapeutic intervention.

In terms of applications, this compound has shown promise in several therapeutic areas. For example:

• Cancer therapy: Preclinical data indicate that this compound may inhibit key enzymes involved in tumor progression and metastasis.
• Inflammatory diseases: Its anti-inflammatory properties suggest potential use in treating conditions such as arthritis and inflammatory bowel disease.
• Neurological disorders: Research is ongoing to evaluate its efficacy in modulating neurotransmitter systems relevant to neurodegenerative diseases like Alzheimer's and Parkinson's.

The development of this compound has also been supported by computational studies that predict its binding affinities to various protein targets. These studies utilize advanced molecular modeling techniques to identify optimal binding modes and guide further optimization efforts. Such computational approaches have become integral to modern drug discovery pipelines, enabling researchers to design more potent and selective compounds.

In conclusion, 1713639-23-6, or 1-((6-fluoroimidazo[1,2-a]pyridin-2-yl)methyl)piperidine-3-carboxylic acid, represents a promising lead compound with diverse biological activities and applications. Its unique structure, combined with recent advancements in synthetic and computational methodologies, positions it as a valuable asset in ongoing research aimed at developing innovative therapeutic agents.